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Spectroscopic Data Analysis: Clarification
Required for CAS Number 82954-89-0

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Ethyl-4,4,5,5-tetramethyl-1,3,2-
Compound Name:
dioxaborolane

Cat. No.: B1589074

A critical discrepancy has been identified concerning the provided CAS number 82954-89-0
and the likely intended subject of the spectroscopic data analysis. Initial searches indicate that
CAS number 82954-89-0 is assigned to Ethylboronic acid pinacol ester, while subsequent
investigation into spectroscopic data points towards a potential interest in 2,4-Diamino-6-
phenyl-1,3,5-triazine, which has a different CAS number (91-76-9).

To ensure the scientific accuracy and relevance of the requested technical guide, it is
imperative to clarify which compound is the correct subject of this inquiry. Below is a summary
of the information gathered for both compounds to aid in this clarification.

Compound 1: Ethylboronic acid pinacol ester
« CAS Number: 82954-89-0[1][2][3][4][5]

Chemical Name: 2-Ethyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane[2][5]

Molecular Formula: CsH17BO2[1][2][3][4]

Molecular Weight: 156.03 g/mol [1][3][4]

Synonyms: (4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)ethane[4]

Available Data: While several suppliers list this compound, detailed public spectroscopic data
(NMR, IR, MS) is not readily available in the initial search results. Further in-depth searches
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would be required upon confirmation that this is the correct compound of interest.

Compound 2: 2,4-Diamino-6-phenyl-1,3,5-triazine

CAS Number: 91-76-9[6][7][8][°]

Chemical Name: 6-Phenyl-1,3,5-triazine-2,4-diamine[8][9]

Molecular Formula: CoHoNs[7][8][9]

Molecular Weight: 187.20 g/mol [7][9]

Synonyms: Benzoguanamine[7][8][9]
Available Spectroscopic Data:

e Mass Spectrometry (MS): The NIST WebBook provides the mass spectrum (electron
ionization) for this compound.[9][10]

e Infrared Spectroscopy (IR): An IR spectrum for 1,3,5-Triazine-2,4-diamine, 6-phenyl- is
available from the NIST/EPA Gas-Phase Infrared Database.[11]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: A study published in the New Journal of
Chemistry reports the confirmation of the structure of 2,4-diamino-6-phenyl-1,3,5-triazine in
solution by NMR spectroscopy.[12] Another study on a cocrystal of this compound also
involves spectral characterization.[13]

Action Required:

Please review the information above and confirm which compound is the intended subject of
the in-depth technical guide. Once the correct compound and its corresponding CAS number
are verified, a comprehensive guide detailing its spectroscopic data (NMR, IR, MS),

experimental protocols, and data interpretation can be developed as per the original request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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